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Compound of Interest

Compound Name: 1-(4-Propoxyphenyl)pentan-1-one
CAS No.: 524732-39-6
Cat. No.: B1308691
Get Quote
. J

Executive Summary

This technical guide provides a comprehensive characterization of 1-(4-
Propoxyphenyl)pentan-1-one (also known as 4'-Propoxyvalerophenone). As a para-
substituted aromatic ketone, this molecule serves as a critical mesogenic core in the synthesis
of liquid crystals and a structural scaffold in pharmaceutical chemistry.

This document moves beyond basic definitions to address the molecular weight (MW) as a
pivotal variable in stoichiometric precision, high-resolution mass spectrometry (HRMS), and
yield calculation.

Physicochemical Core Data

For researchers conducting quantitative analysis or synthesis, the distinction between Average
Molecular Weight (for bulk stoichiometry) and Monoisotopic Mass (for mass spectrometry) is
critical.

Molecular Weight & Isotopic Distribution
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Parameter Value Technical Context
Molecular Formula Aromatic Ketone / Ether

i Used for molarity calculations
Average Molecular Weight 220.31 g/mol

and reagent weighing.

Monoisotopic Mass

220.14633 Da

Used for HRMS/LC-MS

identification (

).

Exact Mass

220.1463

Theoretical mass based on

Element Composition

C (76.33%), H (9.15%), O
(14.52%)

Elemental Analysis (CHN)

target values.

Structural Identity

¢ I[UPAC Name: 1-(4-Propoxyphenyl)pentan-1-one

o Common Synonyms: 4'-Propoxyvalerophenone; p-Propoxyvalerophenone.

o CAS Registry Number: While the specific CAS 2996-29-4 is often associated with the
general class or isomers, the precursor 4'-Hydroxyvalerophenone (CAS 2589-71-1) is the

primary reference point for synthesis.

Synthetic Pathways & Stoichiometry

Two primary routes exist for synthesis: Friedel-Crafts Acylation (Route A) and Williamson Ether

Synthesis (Route B). Route B is recommended for high-purity applications (e.g., liquid crystal

doping) to avoid aluminum salt contamination.

Reaction Workflow (Graphviz)
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Figure 1. Comparative synthetic pathways. Route A (Red/Yellow) via Williamson Ether
synthesis is preferred for laboratory scale due to cleaner workup.

Protocol: Williamson Ether Synthesis (Recommended)

Objective: Synthesis of 10g of 1-(4-Propoxyphenyl)pentan-1-one.
» Stoichiometry Setup:
o Limiting Reagent: 4'-Hydroxyvalerophenone (MW 178.23).[1]
o Target Mass: ~10g theoretical yield requires ~8.1g of starting phenol.
o Reagents:
» 4'-Hydroxyvalerophenone: 45.0 mmol (8.02 g).
= 1-Bromopropane: 54.0 mmol (6.64 g, 4.9 mL) [1.2 equiv].

= (Anhydrous): 90.0 mmol (12.4 g) [2.0 equiv].
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= Solvent: Acetone (100 mL, anhydrous).

e Procedure:

[e]

Dissolve phenol in acetone; add

. Stir at RT for 30 min (Deprotonation).

o

Add 1-Bromopropane dropwise.

[¢]

Reflux at 60°C for 12-18 hours. Monitor by TLC (Hexane:EtOAc 8:2).

o

Workup: Filter off inorganic salts. Concentrate filtrate. Redissolve in DCM, wash with 1M
NaOH (removes unreacted phenol) and Brine.

[¢]

Purification: Recrystallize from Ethanol or Hexane if solid; vacuum distillation if liquid.

Analytical Validation (Self-Validating Systems)

To ensure the identity of the molecule (MW 220.31), use the following spectroscopic
checkpoints.

Mass Spectrometry Fragmentation (EI-MS)
In Electron Impact (EI) MS, the molecular ion (

) at m/z 220 is usually distinct. The fragmentation follows specific mechanistic rules useful for
structural confirmation.

Key Diagnostic Fragments:
e m/z 220: Molecular lon (
).
e m/z 178: Loss of Propyl group (

) via ether cleavage.

e m/z 163:McLafferty Rearrangement. The pentanoyl chain (
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) undergoes rearrangement, losing butene (
, Mass 56).

o Calculation:

. (Note: If the charge remains on the phenol ring, this is a major peak).

e m/z 121: The 4-hydroxybenzoyl cation (characteristic of p-substituted aromatics).

Fragmentation Logic (Graphviz)

Molecular lon (M+)
m/z 220

- Butene Butyl Radical

McLafferty Rearrangement Alpha Cleavage
Loss of C4H8 Loss of C4H9

: :

Fragment lon Acylium lon
m/z 164 m/z 163

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in EI-MS analysis.

NMR Validation ( NMR, 400 MHz, )

e Aromatic Region: Two doublets (AA'BB' system) at
7.9 (2H, ortho to carbonyl) and
6.9 (2H, ortho to ether).

o Alkoxy Chain:
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o 4.0 (t, 2H,
).
o 1.8 (m, 2H,
).
o 1.0 (t, 3H,
).
e Acyl Chain:
o 2.9 (t, 2H,

).

o 1.7 (m, 2H,

o 1.4 (m, 2H,

)-

o 0.9 (t, 3H, terminal

).

Applications & Utility
Liquid Crystal Engineering

1-(4-Propoxyphenyl)pentan-1-one is a "rod-like" (calamitic) molecule. The combination of the
rigid phenyl core, the polarizable ketone, and the flexible alkyl tails makes it an ideal mesogen.

» Nematic Phase: The propoxy and pentyl tails provide sufficient flexibility to lower the melting
point while maintaining orientational order.

» Dielectric Anisotropy: The ketone group introduces a dipole moment perpendicular to the
long axis, influencing the switching voltage in LCD applications.
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Pharmaceutical Intermediates

This molecule serves as a lipophilic scaffold. The 4-propoxy group increases blood-brain
barrier (BBB) permeability compared to the hydroxy analog, making it a useful intermediate for
designing neuroactive valerophenone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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